Cas no 1361897-86-0 (Methyl 2-(bromomethyl)-4-(difluoromethyl)-6-methylpyridine-3-carboxylate)

• Product Name: Methyl 2-(bromomethyl)-4-(difluoromethyl)-6-methylpyridine-3-carboxylate
• CAS No: 1361897-86-0
• MF: C₁₀H₁₀BrF₂NO₂
• MW: 294.092709064484
• CID: 4933701
• Update Time: 2025-11-01

Methyl 2-(bromomethyl)-4-(difluoromethyl)-6-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(bromomethyl)-4-(difluoromethyl)-6-methylpyridine-3-carboxylate
• Methyl 2-(bromomethyl)-4-(difluoromethyl)-6-methylpyridine-3-carboxylate

• Inchi： 1S/C10H10BrF2NO2/c1-5-3-6(9(12)13)8(10(15)16-2)7(4-11)14-5/h3,9H,4H2,1-2H3
• InChI Key： HJJHJVAJBAHWFR-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OC)=C(C(F)F)C=C(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 2-(bromomethyl)-4-(difluoromethyl)-6-methylpyridine-3-carboxylate

Methyl 2-(bromomethyl)-4-(difluoromethyl)-6-methylpyridine-3-carboxylate (CAS No. 1361897-86-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-(bromomethyl)-4-()-6-methylpyridine-3-carboxylate, identified by its CAS number 1361897-86-0, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its pyridine core structure adorned with functional groups such as bromomethyl and difluoromethyl, serves as a crucial building block in the development of novel therapeutic agents.

The significance of this compound lies in its ability to undergo a variety of chemical transformations, making it an invaluable asset in synthetic organic chemistry. The presence of the bromomethyl group facilitates nucleophilic substitution reactions, while the difluoromethyl moiety enhances metabolic stability and bioavailability, which are critical factors in drug design. These attributes have positioned Methyl 2-(bromomethyl)-4-(difluoromethyl)-6-methylpyridine-3-carboxylate as a preferred choice for medicinal chemists seeking to develop next-generation pharmaceuticals.

In recent years, the demand for compounds with enhanced pharmacological properties has driven extensive research into the synthesis and application of Methyl 2-(bromomethyl)-4-(difluoromethyl)-6-methylpyridine-3-carboxylate. Studies have demonstrated its utility in the preparation of kinase inhibitors, which are widely used to treat cancers and inflammatory diseases. The pyridine scaffold is particularly well-suited for these applications due to its ability to interact with biological targets in a highly specific manner.

One notable application of this compound is in the synthesis of small-molecule inhibitors targeting protein-protein interactions. These inhibitors have shown promise in preclinical studies for their ability to modulate signaling pathways involved in diseases such as Alzheimer's and Parkinson's. The incorporation of the difluoromethyl group into these inhibitors has been particularly effective in improving their binding affinity and selectivity, thereby enhancing their therapeutic potential.

The chemical properties of Methyl 2-(bromomethyl)-4-(difluoromethyl)-6-methylpyridine-3-carboxylate also make it an excellent candidate for exploring novel synthetic methodologies. Researchers have leveraged its reactivity to develop innovative catalytic processes that improve yield and efficiency. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups onto the pyridine core, further expanding its synthetic utility.

Advances in computational chemistry have further accelerated the development of Methyl 2-(bromomethyl)-4-(difluoromethyl)-6-methylpyridine-3-carboxylate-based drugs. Molecular modeling techniques have enabled researchers to predict the binding modes of these compounds with high accuracy, allowing for rational drug design. This approach has been instrumental in identifying lead compounds that exhibit potent activity against disease-causing targets.

The role of Methyl 2-(bromomethyl)-4-(difluoromethyl)-6-methylpyridine-3-carboxylate extends beyond academic research; it has found practical applications in industrial settings as well. Pharmaceutical companies have adopted this compound as a key intermediate in large-scale production processes due to its reliability and cost-effectiveness. Its use has streamlined synthetic routes, reducing both time and resource consumption while maintaining high product quality.

The future prospects for Methyl 2-(bromomethyl)-4-(difluoromethyl)-6-methylpyridine-3-carboxylate are promising, with ongoing research uncovering new applications and refining existing synthetic strategies. As the pharmaceutical industry continues to evolve, this compound is expected to remain at the forefront of drug discovery efforts, contributing to the development of innovative therapies that address unmet medical needs.